Cas no 25087-26-7 (Polymethacrylic acid)

• Product Name: Polymethacrylic acid
• CAS No: 25087-26-7
• MF: C₄H₆O₂
• MW: 86.0892415046692
• CID: 265011
• PubChem ID: 4093
• Update Time: 2025-05-26

Polymethacrylic acid Chemical and Physical Properties

Names and Identifiers

• POLYMETHACRYLATE
• 2-methyl-2-propenoicacihomopolymer
• 2-Propenoicacid,2-methyl-,homopolymer
• anaerobicadhesive(gy-168)
• anaerobicadhesive(gy-340)
• METHACRYLIC ACID POLYMER
• POLYMETHACRYLATE MICRO PARTICLES
• POLY(METHACRYLIC ACID)
• 90TV
• poly(methacrylic acid) macromolecule
• Polymethacrylic acid
• 2-methyl-2-propenoic acid homopolymer
• METHACRYLIC ACID
• Methacrylic acid, inhibited [UN2531] [Corrosive]
• G77235
• propenoic acid, 2-methyl-
• UN2531
• Methyl acrylic acid
• NCGC00258380-01
• Acido metacrilico [Spanish]
• a-methacrylic acid
• .alpha.-Methacrylic acid
• M0079
• 2-Methacrylic Acid
• METHACRYLIC ACID [MI]
• 2-Methyl-acrylic acid
• MFCD00002651
• Methacrylic acid, contains 250 ppm MEHQ as inhibitor, 99%
• 2-Methylpropensaeure
• Methacrylic acid glacial
• 50867-57-7
• Acrylic acid, 2-methyl-
• 4-02-00-01518 (Beilstein Handbook Reference)
• NS00010058
• Methacrylic acid, inhibited (Salt/Mix)
• Methacrylic acid, stabilized
• Acido metacrilico
• DB-240386
• BRN 1719937
• Methacrylic acid, SAJ first grade, >=98.0%
• GE 110
• DTXCID505542
• EC 201-204-4
• Methacrylic acid (glacial)
• Kyselina methakrylova
• 2-Methyl-2-propenoic acid
• Acide methacrylique [French]
• NSC-7393
• CHEBI:25219
• Methylacrylic acid
• CCRIS 5925
• Methacrylsaeure
• METHACRYLIC AC ID
• 25068-55-7
• Propionic acid, 2-methylene-
• 2-Methylenepropionic acid
• alpha-Methacrylic acid
• BP-30227
• Propenoic acid, 2-methyl
• Kyselina methakrylova [Czech]
• UNII-1CS02G8656
• 2-Methylacrylic acid
• Methakrylsaeure
• WLN: QVY1&U1
• BBL011616
• .alpha.-Methylacrylic acid
• STR02118
• 2-methylprop-2-enoic acid
• CH2=C(CH3)COOH
• 2-Propenoic acid, 2-methyl-
• EN300-24829
• METHACRYLIC ACID [HSDB]
• InChI=1/C4H6O2/c1-3(2)4(5)6/h1H2,2H3,(H,5,6
• BP-31229
• No Lift Nails Primer
• NSC7393
• AKOS000121138
• 2-Methylpropenoic acid
• 79-41-4
• Acide methacrylique
• Q165949
• DTXSID3025542
• HSDB 2649
• J-521686
• AI3-15724
• 1CS02G8656
• PROPENIONIC ACID, 2-METHYLENE
• NSC 7393
• NCGC00248843-01
• METHACRYLIC ACID [WHO-DD]
• Methacrylic acid (inhibited)
• CHEMBL1213531
• alpha-Methylacrylic acid
• Methacrylic acid, inhibited
• Tox21_200826
• STL163339
• 25087-26-7
• UN 2531 (Salt/Mix)
• CAS-79-41-4
• EINECS 201-204-4

• Inchi： 1S/C4H6O2.Na/c1-3(2)4(5)6;/h1H2,2H3,(H,5,6);/q;+1/p-1
• InChI Key： CERQOIWHTDAKMF-UHFFFAOYSA-N
• SMILES： CC(C(=O)O)=C

Computed Properties

• Exact Mass: 86.037
• Monoisotopic Mass: 86.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 87.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 40.1
• XLogP3: 0.9

Experimental Properties

• Color/Form: Colorless or yellowish liquid
• Density: 2.97 (NTP, 1992) (Relative to Air)
• Melting Point: 16℃
• Boiling Point: 163℃
• Flash Point: 76℃
• Refractive Index: 1.4295-1.4315
• PSA: 37.30000
• LogP: 0.76650
• Solubility: Miscible with water, soluble in ethanol \ isopropanol, etc

Polymethacrylic acid Security Information

• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：indoor

Additional information on Polymethacrylic acid

Introduction to Polymethacrylic Acid (CAS No: 25087-26-7)

Polymethacrylic acid, with the chemical identifier CAS No 25087-26-7, is a versatile polymer that has garnered significant attention in the field of chemical and biomedical applications. This compound, derived from methacrylic acid, exhibits unique properties that make it valuable in various industrial and research settings. The polymer's structure, characterized by a high density of methacrylic acid units, contributes to its reactivity and adaptability, enabling its use in a wide range of formulations.

The molecular architecture of Polymethacrylic acid allows for extensive functionalization, making it a preferred material for drug delivery systems, tissue engineering, and advanced material sciences. Recent advancements in polymer chemistry have highlighted the potential of this compound in developing novel biomedical devices and therapeutics. For instance, researchers have been exploring its use in creating biodegradable scaffolds for tissue regeneration, leveraging its ability to mimic natural extracellular matrices.

In the realm of drug delivery, Polymethacrylic acid has shown promise in enhancing the efficacy of therapeutic agents. Its ability to form stable gels and hydrogels provides a controlled environment for drug release, ensuring targeted delivery to specific sites within the body. This property is particularly relevant in oncology, where localized drug release can minimize systemic side effects and improve patient outcomes. Studies have demonstrated its effectiveness in encapsulating chemotherapeutic drugs, allowing for sustained release profiles that align with therapeutic windows.

The polymer's solubility characteristics also contribute to its versatility. Polymethacrylic acid can be dissolved in various solvents, enabling its integration into diverse formulations. This flexibility is exploited in pharmaceuticals, where it is used to create oral suspensions, injectable solutions, and topical gels. The ability to modulate its physical properties by adjusting molecular weight and cross-linking density further enhances its applicability across different therapeutic modalities.

Recent research has also focused on the biocompatibility of Polymethacrylic acid. Studies have shown that this polymer exhibits minimal cytotoxicity when used in biomedical applications, making it suitable for contact with biological tissues. Additionally, its biodegradable nature ensures that it can be safely metabolized by the body without leaving behind harmful residues. These attributes are crucial for applications such as wound healing and implantable devices.

The field of nanotechnology has further expanded the potential uses of Polymethacrylic acid. By incorporating nanoparticles into its structure, researchers have developed novel materials with enhanced functionalities. For example, gold nanoparticles embedded within a Polymethacrylic acid matrix have been investigated for their potential in photothermal therapy for cancer treatment. The ability to tailor the composition and architecture of these hybrid materials opens up new avenues for therapeutic innovation.

Economic considerations also play a role in the adoption of Polymethacrylic acid. Its synthesis routes are well-established, and raw materials are readily available at competitive costs. This accessibility makes it an attractive option for both academic research and industrial-scale production. As demand for advanced polymers grows, investments in optimizing manufacturing processes are expected to drive down costs further.

The environmental impact of using Polymethacrylic acid is another area of growing interest. Efforts are underway to develop more sustainable production methods that minimize waste and reduce energy consumption. Additionally, researchers are exploring ways to enhance the recyclability of this polymer without compromising its performance characteristics. Such initiatives align with global trends toward green chemistry and sustainable practices.

In conclusion, Polymethacrylic acid (CAS No: 25087-26-7) represents a significant advancement in polymer science with far-reaching implications for medicine and materials engineering. Its unique properties enable innovative applications across multiple disciplines, from drug delivery systems to tissue engineering scaffolds. As research continues to uncover new possibilities for this versatile compound, its role in addressing complex challenges in health care and industrial technology is set to expand further.